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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Cy7.5 maleimide, a near-
infrared (NIR) fluorescent dye crucial for the sensitive detection and imaging of biomolecules.
This document details its chemical structure, key properties, and established protocols for its
application in bioconjugation, equipping researchers with the essential knowledge for its
effective use in drug development and various biological assays.

Chemical Structure and Properties

Cy7.5 maleimide is a member of the cyanine dye family, characterized by a polymethine chain
connecting two nitrogen-containing heterocyclic moieties. The maleimide functional group
enables covalent attachment to biomolecules via a selective reaction with free sulfhydryl (thiol)
groups, commonly found in cysteine residues of proteins. This dye exists in two primary forms:
a non-sulfonated version soluble in organic solvents and a sulfonated version exhibiting
enhanced water solubility, making it ideal for labeling biomolecules in aqueous environments.

[1]

The core structure of Cy7.5 consists of two indolenine rings linked by a heptamethine chain.
This extended conjugated system is responsible for its absorption and fluorescence properties
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in the near-infrared spectrum, a region where biological tissues exhibit minimal

autofluorescence, thus enabling high signal-to-noise ratios in imaging applications.

Table 1: Chemical and Spectral Properties of Cy7.5 Maleimide Variants

Property

Non-sulfonated Cy7.5
Maleimide

Sulfonated Cy7.5
Maleimide

Molecular Formula

Cs1H55CIN4O3[2]

Cs1H51K3N4015S4[3]

Molecular Weight

807.46 g/mol [1][2]

1205.6 g/mol [3]

Excitation Maximum (Aex)

788 nm[1][2]

788 nm[3][4]

Emission Maximum (Aem)

808 nm[1][2]

797 nm[3][4]

Molar Extinction Coefficient (g)

~223,000 M-tcm-1[1][2]

~222,000 M-tcm~1[3][4]

Quantum Yield (®)

~0.10[1]

~0.21[3][4]

Solubility

Soluble in organic solvents
(DMSO, DMF)[1][2]

Good solubility in water,
DMSO, DMF[3][4]

CAS Number

2270866-73-2[1]

Not readily available

Reaction Mechanism with Thiol Groups

The conjugation of Cy7.5 maleimide to a thiol-containing biomolecule, such as a protein with

cysteine residues, proceeds via a Michael addition reaction. The maleimide group acts as a

Michael acceptor, and the nucleophilic thiol group of the cysteine residue acts as the Michael

donor. This reaction forms a stable, covalent thioether bond. The reaction is highly selective for

thiol groups at a pH range of 6.5-7.5.

Figure 1. Reaction of Cy7.5 maleimide with a protein sulfhydryl group.

Experimental Protocol for Protein Labeling

This protocol provides a general procedure for labeling proteins with Cy7.5 maleimide.

Optimization may be required for specific proteins and applications.

Materials
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e Protein to be labeled (in a thiol-free buffer, e.g., PBS, HEPES, Tris, pH 7.0-7.5)

e Cy7.5 maleimide (non-sulfonated or sulfonated)

e Anhydrous Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF)

o (Optional) Tris(2-carboxyethyl)phosphine (TCEP) for disulfide bond reduction
 Purification column (e.g., Sephadex G-25 size-exclusion column or a spin column)

» Reaction buffer: Phosphate-buffered saline (PBS), pH 7.2-7.4

Procedure

e Protein Preparation:
o Dissolve the protein in the reaction buffer at a concentration of 2-10 mg/mL.[2]

o The buffer must be free of any primary amines (like Tris or glycine) or ammonium ions if
using an amine-reactive dye, and free of thiols for maleimide chemistry.[2]

o (Optional) If the protein contains disulfide bonds that need to be reduced to generate free
thiols, add a 10-100 molar excess of TCEP to the protein solution and incubate for 20-30
minutes at room temperature. Note: If using DTT, it must be removed before adding the
maleimide dye.

e Dye Preparation:
o Allow the vial of Cy7.5 maleimide to warm to room temperature before opening.

o Prepare a 10 mM stock solution of the dye by dissolving it in anhydrous DMSO or DMF.
Vortex briefly to ensure it is fully dissolved.[2] This stock solution should be prepared fresh
before each use.

o Conjugation Reaction:

o A starting point for optimization is a 10-20 fold molar excess of Cy7.5 maleimide to the
protein.
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o Slowly add the calculated volume of the Cy7.5 maleimide stock solution to the protein
solution while gently vortexing.

o Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C,
protected from light. Gentle rotation during incubation is recommended.

« Purification of the Labeled Protein:
o Prepare a Sephadex G-25 column according to the manufacturer's instructions.
o Load the reaction mixture onto the top of the column.

o Elute the labeled protein with PBS (pH 7.2-7.4). The first colored band to elute will be the
Cy7.5-labeled protein conjugate. The free, unconjugated dye will move more slowly
through the column.

o Collect the fractions containing the labeled protein.

o Alternatively, for smaller scale reactions, spin columns can be used for purification
following the manufacturer's protocol.

o Determination of Degree of Labeling (DOL):

o The DOL (the average number of dye molecules per protein molecule) can be determined
spectrophotometrically by measuring the absorbance of the conjugate at 280 nm (for the
protein) and at the absorption maximum of Cy7.5 (~788 nm).

o The following equation can be used to calculate the DOL: DOL = (A_max x €_protein) /
[(A_280 - (A_max x CF_280)) x €_dye] Where:

A_max is the absorbance at the dye's maximum absorption wavelength.

A_280 is the absorbance at 280 nm.

€_protein is the molar extinction coefficient of the protein at 280 nm.

€_dye is the molar extinction coefficient of the dye at its A_max.
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» CF_280 is the correction factor for the dye's absorbance at 280 nm (A_280_dye /
A_max_dye).

o Storage:

o Store the purified, labeled protein at 4°C, protected from light. For long-term storage, it can
be aliquoted and stored at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for labeling a protein with
Cy7.5 maleimide.
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Figure 2. Experimental workflow for protein labeling with Cy7.5 maleimide.

Applications
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The near-infrared fluorescence of Cy7.5-labeled biomolecules makes them highly valuable for
a range of applications, particularly in in vivo imaging where deep tissue penetration and low
background signal are critical. Key applications include:

 In Vivo Imaging: Tracking the biodistribution and tumor targeting of therapeutic antibodies
and other protein-based drugs.

» Fluorescence Microscopy: Visualizing the localization of proteins within cells and tissues.

» Flow Cytometry: Identifying and sorting cells based on the expression of specific cell surface
markers.

» Western Blotting: Detecting low-abundance proteins with high sensitivity.

By following the guidelines and protocols outlined in this technical guide, researchers can
confidently and effectively utilize Cy7.5 maleimide for their specific bioconjugation and bio-
imaging needs, advancing their research in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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